![molecular formula C23H20FNO4 B258422 methyl 2-amino-4-(4-fluorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate](/img/structure/B258422.png)
methyl 2-amino-4-(4-fluorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
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Overview
Description
Methyl 2-amino-4-(4-fluorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate, commonly known as MAFPC, is a chemical compound that belongs to the class of chromene derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.
Mechanism of Action
The mechanism of action of MAFPC is not fully understood. However, it is believed to exert its anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. MAFPC has also been shown to inhibit the growth of cancer cells by disrupting the microtubule network.
Biochemical and Physiological Effects
MAFPC has been found to exhibit significant biochemical and physiological effects. It has been shown to induce oxidative stress and DNA damage in cancer cells, leading to cell death. Additionally, MAFPC has been found to inhibit the activity of various enzymes, including topoisomerase II and tubulin.
Advantages and Limitations for Lab Experiments
MAFPC has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yield and purity. Additionally, MAFPC has been shown to exhibit significant anticancer and antimicrobial activity, making it a promising candidate for further research.
However, there are also some limitations associated with the use of MAFPC in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its precise mode of action. Additionally, the toxicity and safety profile of MAFPC need to be further investigated before it can be considered for clinical use.
Future Directions
There are several future directions for research on MAFPC. One potential avenue is to investigate its potential as a therapeutic agent for various cancers and infectious diseases. Additionally, further research is needed to elucidate its mechanism of action and to optimize its structure for improved activity and selectivity. Finally, the safety and toxicity of MAFPC need to be further investigated to ensure its suitability for clinical use.
Synthesis Methods
MAFPC can be synthesized using a multi-step process, which involves the condensation of 4-fluorobenzaldehyde with ethyl acetoacetate, followed by the reaction with ammonium acetate and methylamine. The resulting product is then treated with acetic anhydride to obtain MAFPC in high yield and purity.
Scientific Research Applications
MAFPC has been extensively studied for its potential application in medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, MAFPC has been shown to possess antimicrobial activity against a range of bacterial and fungal strains.
properties
Molecular Formula |
C23H20FNO4 |
---|---|
Molecular Weight |
393.4 g/mol |
IUPAC Name |
methyl 2-amino-4-(4-fluorophenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydrochromene-3-carboxylate |
InChI |
InChI=1S/C23H20FNO4/c1-28-23(27)21-19(14-7-9-16(24)10-8-14)20-17(26)11-15(12-18(20)29-22(21)25)13-5-3-2-4-6-13/h2-10,15,19H,11-12,25H2,1H3 |
InChI Key |
XKTPRPYCGZPPHS-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)F)C(=O)CC(C2)C4=CC=CC=C4)N |
Canonical SMILES |
COC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)F)C(=O)CC(C2)C4=CC=CC=C4)N |
Origin of Product |
United States |
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